Cas no 3807-61-2 (1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 3807-61-2
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD03664121
• CID: 319136
• PubChem ID: 935740
• Update Time: 2025-06-22

1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• 1-benzyl-2,5-dimethylpyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylicacid, 2,5-dimethyl-1-(phenylmethyl)-
• 2,5-dimethyl-1-(phenylmethyl)-1H-Pyrrole-3-carboxylic acid
• 1-Benzyl-2,5-dimethyl-4-carboxy-pyrrol
• 1-benzyl-2,5-dimethyl-pyrrole-3-carboxylic acid
• AKOS000199036
• CS-0212961
• EN300-13493
• 2,5-dimethyl-1-(phenylmethyl)pyrrole-3-carboxylic acid
• 3807-61-2
• BS-28257
• CHEMBL1492538
• 2,5-dimethyl-1-(phenylmethyl)-3-pyrrolecarboxylic acid
• Z90664481
• BDBM41732
• cid_935740
• SR-01000106152-2
• FT-0722037
• WAY-652436
• SR-01000106152
• HMS1377P01
• ChemDiv2_003147
• 1-BENZYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLICACID
• SCHEMBL8304416
• DTXSID20359067
• MFCD03664121
• SR-01000106152-1
• 1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, AldrichCPR
• G58702
• DA-27192

• MDL： MFCD03664121
• Inchi： 1S/C14H15NO2/c1-10-8-13(14(16)17)11(2)15(10)9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,16,17)
• InChI Key： YBCBUHIBNNSACV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(CC2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 229.11000
• Monoisotopic Mass: 228.102454
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.1
• XLogP3: 2.6

Experimental Properties

• Density: 1.12
• Boiling Point: 402.4°Cat760mmHg
• Flash Point: 197.2°C
• PSA: 42.23000
• LogP: 2.85140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

1-Benzyl-2,5-Dimethyl-1H-Pyrrole-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 3807-61-2, commonly referred to as 1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrole ring with a benzyl group and two methyl substituents. The pyrrole ring serves as the core framework, while the benzyl group and methyl substituents contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of 1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid in drug discovery and development. Its structure allows for significant flexibility in modifying the molecule to enhance its bioavailability and efficacy. Researchers have explored its potential as a precursor for synthesizing bioactive compounds, particularly in the context of anti-inflammatory and anti-cancer agents. The carboxylic acid group at position 3 of the pyrrole ring plays a crucial role in these applications, as it can be easily functionalized to create derivatives with enhanced pharmacological properties.

The synthesis of 1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid involves a series of well-established organic reactions. The process typically begins with the preparation of the pyrrole ring through cyclization reactions, followed by the introduction of substituents at specific positions. The benzyl group is introduced via nucleophilic aromatic substitution or other coupling reactions, while the methyl groups are added using alkylation techniques. These methods ensure high yields and purity, making the compound suitable for both academic research and industrial applications.

One of the most promising areas of research involving this compound is its application in materials science. The pyrrole ring provides a platform for creating conjugated systems that exhibit interesting electronic properties. By modifying the substituents on the ring, researchers can tailor the molecule's electronic characteristics for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The benzyl group further enhances these properties by increasing conjugation length and stability.

In addition to its chemical versatility, 1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has shown potential in biological systems. Studies have demonstrated that this compound exhibits moderate anti-inflammatory activity, making it a candidate for further investigation in therapeutic applications. Its ability to interact with cellular receptors suggests that it could serve as a lead compound for developing novel drugs targeting inflammatory diseases.

Another intriguing aspect of this compound is its role in bioconjugation chemistry. The carboxylic acid group can be used to form amide bonds with various biomolecules, such as peptides and proteins. This property makes it an attractive tool for creating bioconjugates with enhanced functionality. For example, researchers have explored its use in creating targeted drug delivery systems that improve drug efficacy while minimizing side effects.

Recent advancements in computational chemistry have also shed light on the electronic structure of 1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid. Quantum mechanical calculations reveal that the molecule exhibits significant electron delocalization across its conjugated system, which contributes to its stability and reactivity. These insights are valuable for designing derivatives with improved properties for specific applications.

In conclusion, 1-Benzyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure enables a wide range of chemical modifications, making it a valuable tool in drug discovery, materials science, and bioconjugation chemistry. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing modern science and technology.